Cas no 2164184-13-6 (rac-(3R,4R)-1-(trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-(trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2164184-13-6
• MF: C₈H₇F₆NO₃
• MW: 279.136503458023
• CID: 5612510
• PubChem ID: 165932313
• Update Time: 2023-09-04

rac-(3R,4R)-1-(trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2164184-13-6
• rac-(3R,4R)-1-(trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• EN300-3379251

• Inchi： 1S/C8H7F6NO3/c9-7(10,11)4-2-15(1-3(4)5(16)17)6(18)8(12,13)14/h3-4H,1-2H2,(H,16,17)/t3-,4-/m1/s1
• InChI Key： DJOGBJCNTSSSKB-QWWZWVQMSA-N
• SMILES： FC([C@@H]1CN(C(C(F)(F)F)=O)C[C@H]1C(=O)O)(F)F

Computed Properties

• Exact Mass: 279.03301206g/mol
• Monoisotopic Mass: 279.03301206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų